5-unsubstituted pyrrogallols
5-Unsubstituted Pyrrogallols are a class of organic compounds characterized by their unique aromatic structure, featuring an ortho-hydroxy-substituted benzene ring and a pyrrole ring fused at the 3-position. These molecules exhibit interesting chemical properties and potential applications in various fields.
Structurally, they consist of a pyrrole ring attached to a benzene ring with hydroxyl groups at the 1- and 5-positions on the benzene ring, without any additional substituents. Due to their conjugated systems, these compounds show strong electron-donating ability and can form stable complexes with metal ions.
In research and industry, 5-unsubstituted pyrrogallols are of interest for their antioxidant properties, potential use as chelating agents in catalysis, and as intermediates in organic synthesis. They also demonstrate promising applications in pharmaceuticals and cosmetics due to their stability and reactivity.

Structure | Chemical Name | CAS | MF |
---|---|---|---|
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Pyrogallol | 87-66-1 | C6H6O3 |
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benzene-1,2,3,4-tetrol | 642-96-6 | C6H6O4 |
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2,3,4-Trihydroxybenzaldehyde | 2144-08-3 | C7H6O4 |
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